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Introduction

Lipid 119-23 is a novel, ionizable cationic lipid developed for the efficient in vivo delivery of
messenger RNA (mRNA) via lipid nanopatrticles (LNPs).[1][2][3] Preclinical studies have
demonstrated its superior transfection efficiency in various tissues, including muscle and
immune cells within the liver, spleen, and lungs, when compared to established benchmark
lipids such as SM-102 and DLin-MC3-DMA.[1][3] These application notes provide detailed
protocols for the formulation of Lipid 119-23 LNPs, in vivo administration, and assessment of
transfection efficiency, enabling researchers to leverage this advanced delivery vehicle for their
therapeutic and research applications.

Quantitative Data Summary

The following tables summarize the comparative in vivo transfection efficiency of Lipid 119-23

with other widely used ionizable lipids.

Table 1: Intramuscular (i.m.) mMRNA Delivery in Mice
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Transfectio Fold Fold
o
lonizable Reporter Dosage n Efficiency Increase vs.
. Increase vs. .
Lipid Gene (mgl/kg) (Total Flux, DLin-MC3-
SM-102

photonsls) DMA
Lipid 119-23 Luciferase 0.5 ~8.0 x 10”8 ~10 ~5
SM-102 Luciferase 0.5 ~8.0 x 10"7 1 -
DLin-MC3-

Luciferase 0.5 ~1.6 x 10"8 - 1

DMA

Data extrapolated from graphical representations in Li et al., 2024. Actual values may vary

based on experimental conditions.

Table 2: Intravenous (i.v.) mMRNA Delivery to Immune Cells in Spleen (tdTomato+ cells)

] % Fold
lonizable Reporter Dosage
L Cell Type Transfected Increase vs.
Lipid Gene (mgl/kg)
Cells SM-102

mCre

Lipid 119-23 0.25 T cells ~15% ~3
(tdTomato)
mCre

SM-102 0.25 T cells ~5% 1
(tdTomato)
mCre

Lipid 119-23 0.25 B cells ~20% ~4
(tdTomato)
mCre

SM-102 0.25 B cells ~5% 1
(tdTomato)

o mCre Dendritic

Lipid 119-23 0.25 ~25% ~5
(tdTomato) Cells
mCre Dendritic

SM-102 0.25 ~5% 1
(tdTomato) Cells
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Data extrapolated from graphical representations in Li et al., 2024. Actual values may vary
based on experimental conditions.

Signaling Pathway and Experimental Workflows

Cellular Uptake and Endosomal Escape of Lipid 119-23
LNPs

The following diagram illustrates the proposed mechanism of cellular uptake and endosomal
escape of mMRNA-loaded LNPs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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